Cas no 249292-43-1 (Benzoic acid,4-(4-pyrimidinyl)-)
249292-43-1 structure
Product Name:Benzoic acid,4-(4-pyrimidinyl)-
CAS No:249292-43-1
MF:C11H8N2O2
MW:200.193422317505
CID:246191
PubChem ID:1515255
Update Time:2025-04-19
Benzoic acid,4-(4-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(4-pyrimidinyl)-
- 4-(4-PYRIMIDINYL)BENZOIC ACID
- 4-pyrimidin-4-ylbenzoic acid
- 4-(4-pyrimidinyl)benzoate
- 4-Pyrimidin-4-yl-benzoic acid
- Benzoic acid,4-(4-pyrimidinyl)
- 249292-43-1
- BB 0238963
- 2-NORBORNANEACETICACID
- FT-0692323
- Benzoic acid, 4-(4-pyrimidinyl)-
- 4-(pyrimidin-4-yl)benzoic acid
- 4-(pyrimidin-4-yl)benzoicacid
- SCHEMBL4772421
- DTXSID80363923
-
- Inchi: 1S/C11H8N2O2/c14-11(15)9-3-1-8(2-4-9)10-5-6-12-7-13-10/h1-7H,(H,14,15)
- InChI Key: GDGFTEGUDDPSIT-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1C=CN=CN=1)=O
Computed Properties
- Exact Mass: 200.05900
- Monoisotopic Mass: 200.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- Density: 1.302
- Boiling Point: 417.9°Cat760mmHg
- Flash Point: 206.5°C
- Refractive Index: 1.619
- PSA: 63.08000
- LogP: 1.84180
Benzoic acid,4-(4-pyrimidinyl)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
249292-43-1 (Benzoic acid,4-(4-pyrimidinyl)-) Related Products
- 168619-01-0(Methyl 3-(pyrimidin-4-yl)benzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk